Cas no 29463-77-2 (2-Propanol,hexafluoro- (8CI,9CI))

• Product Name: 2-Propanol,hexafluoro- (8CI,9CI)
• CAS No: 29463-77-2
• MF: C₃H₂F₆O
• MW: 168.037802219391
• CID: 253878
• Update Time: 2024-01-26

2-Propanol,hexafluoro- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,hexafluoro- (8CI,9CI)
• 1,1,1,3,3,3-HEXAFLUORO- ISOPROPANOL
• 1,1,1,3,3,3-HEXAFLUORO-2-PROPANOL
• 1,1,1,3,3,3-HEXAFLUOROISOPROPYL ALCOHOL
• 1,1,1,3,3,3-HEXAFLUOROPROPANOL
• 2H-HEXAFLUORO-2-PROPANOL
• F6IPROH
• HEXAFLUORO-2-PROPANOL
• HFIPA
• HFP
• HEXAFLUORO-2-PROPYLALCOHOL
• HEXAFLUOROISOPROPANOL

• Inchi： 1S/C3H2F6O/c4-2(5,6)1(10)3(7,8)9/h1,10H
• InChI Key： BYEAHWXPCBROCE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)C(F)(F)F

Computed Properties

• Exact Mass: 168.00100
• Monoisotopic Mass: 168.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.596 g/mL at 25 °C(lit.)
• Melting Point: −4 °C(lit.)
• Boiling Point: 59 °C(lit.)
• Flash Point: greater than 200° F (NTP, 1992)
• Refractive Index: n20/D 1.275(lit.)
• PSA: 20.23000
• LogP: 1.47190

2-Propanol,hexafluoro- (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：2
• Hazard Category Code： 20/22-34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：27
• RTECS：UB6450000
• Hazardous Material Identification：
• Storage Condition：Store in cold storage.